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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797 Get Quote

A comprehensive review of publicly available scientific literature reveals a significant gap in the

biological screening of Tetrahydrolachnophyllum lactone. Despite its documented isolation

from plant sources such as Conyza stricta, detailed studies outlining its specific biological

activities, including quantitative data, experimental protocols, and associated signaling

pathways, are not presently available in the public domain.

This guide, therefore, serves to provide a foundational understanding of the potential biological

activities of Tetrahydrolachnophyllum lactone by examining the well-established bioactivities

of the broader class of compounds to which it belongs: terpenoid lactones, and more

specifically, sesquiterpene lactones. This information is intended to offer a predictive framework

for researchers, scientists, and drug development professionals interested in initiating a

preliminary biological screening of this compound.

General Biological Activities of Sesquiterpene
Lactones
Sesquiterpene lactones are a large and diverse group of naturally occurring compounds known

to exhibit a wide range of biological effects.[1][2][3] These activities are often attributed to the

presence of an α,β-unsaturated γ-lactone moiety, which can react with biological nucleophiles,

although other structural features also play a crucial role.[1] The primary biological activities

reported for this class of compounds include:
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Antimicrobial Activity: Many sesquiterpene lactones have demonstrated inhibitory activity

against a variety of bacteria and fungi.[1][2] For instance, some studies have reported

Minimum Inhibitory Concentration (MIC) values against pathogenic strains such as

Staphylococcus aureus, Pseudomonas aeruginosa, and various fungi, with values

sometimes ranging from the low micrograms per milliliter to higher concentrations depending

on the specific lactone and microbial species.[1][2]

Anti-inflammatory Activity: A significant number of sesquiterpene lactones possess potent

anti-inflammatory properties.[3][4] Their mechanism of action is often linked to the inhibition

of key inflammatory mediators and signaling pathways, such as the NF-κB pathway.[4]

Cytotoxic and Antitumor Activity: The cytotoxic potential of sesquiterpene lactones against

various cancer cell lines is well-documented.[3][5][6] This activity is a major focus of natural

product-based cancer drug discovery. The presence of reactive functional groups, like the α-

methylene-γ-lactone ring, is often correlated with their ability to induce apoptosis and inhibit

cancer cell proliferation.[5]

Proposed Workflow for Preliminary Biological
Screening
For researchers embarking on the preliminary biological screening of

Tetrahydrolachnophyllum lactone, a general experimental workflow can be proposed based

on standard practices for natural product screening.
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Phase 1: Compound Acquisition & Preparation

Phase 2: In Vitro Bioassays

Phase 3: Data Analysis & Hit Identification

Isolation of
Tetrahydrolachnophyllum lactone

Purity Assessment
(>95%)

Stock Solution
Preparation (e.g., in DMSO)

Antimicrobial Screening
(e.g., Broth Microdilution)

Cytotoxicity Screening
(e.g., MTT Assay on Cancer Cell Lines)

Anti-inflammatory Screening
(e.g., LPS-induced NO production in Macrophages)

Determination of
IC50 / MIC values

Identification of
'Hit' Activities

Prioritization for
Further Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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